Cas no 628691-97-4 (8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester)

8-Fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester is a fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its imidazopyridine core, combined with the fluorine substituent, enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive molecules. The methyl ester group improves solubility and facilitates further derivatization. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its structural versatility. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined synthetic pathway allows for scalable production, supporting rigorous research and development efforts.
8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester structure
628691-97-4 structure
Product Name:8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester
CAS No:628691-97-4
MF:C9H7FN2O2
MW:194.162485361099
CID:1115094
PubChem ID:67486447
Update Time:2025-05-20

8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester
    • METHYL 8-FLUOROIMIDAZO[1,2-A]PYRIDINE-7-CARBOXYLATE
    • G65978
    • 628691-97-4
    • SCHEMBL2658095
    • Inchi: 1S/C9H7FN2O2/c1-14-9(13)6-2-4-12-5-3-11-8(12)7(6)10/h2-5H,1H3
    • InChI Key: QGKDAUZUIXEAHO-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)OC)C=CN2C=CN=C21

Computed Properties

  • Exact Mass: 194.04921
  • Monoisotopic Mass: 194.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 43.6

8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester

Comprehensive Analysis of 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester (CAS No. 628691-97-4)

The compound 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester (CAS No. 628691-97-4) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique imidazo[1,2-a]pyridine scaffold, combined with a fluoro substitution and methyl ester functional group, makes it a versatile intermediate for drug discovery. Researchers are increasingly focusing on this molecule due to its structural similarity to bioactive compounds targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in precision medicine.

In recent years, the demand for fluorinated heterocycles like 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester has surged, driven by their enhanced metabolic stability and membrane permeability. These properties align with the growing interest in bioisosteres and prodrug design, as highlighted in trending PubMed publications. The compound’s CAS No. 628691-97-4 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening (HTS) and fragment-based drug discovery (FBDD).

From a synthetic perspective, the methyl ester moiety in 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester offers flexibility for further derivatization, a key advantage for medicinal chemists exploring structure-activity relationships (SAR). This feature resonates with the industry’s shift toward late-stage functionalization strategies, a topic dominating forums like Organic Process Research & Development. Additionally, the fluoro atom’s role in modulating lipophilicity and hydrogen bonding is a recurring theme in AI-driven molecular property prediction studies.

Environmental and regulatory considerations also spotlight 628691-97-4. Its green chemistry synthesis routes are under scrutiny, coinciding with the rise of sustainable catalysis trends. Analytical methods such as LC-MS and NMR are commonly employed for purity assessment, addressing the demand for QC/QA protocols in fine chemical production. These aspects make it a frequent query in patent literature and regulatory compliance discussions.

In conclusion, 8-fluoro-Imidazo[1,2-a]pyridine-7-carboxylic acid methyl ester exemplifies the intersection of cutting-edge drug design and sustainable chemistry. Its multifaceted applications—from GPCR modulators to agrochemical leads—ensure its prominence in both academic and industrial research, making CAS No. 628691-97-4 a pivotal entry in modern chemical databases.

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